N-(Piperidin-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride

• IUPAC Name: N-piperidin-4-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide;hydrochloride
• InChI: InChI=1S/C14H18N2O3.ClH/c17-14(16-11-3-5-15-6-4-11)10-1-2-12-13(9-10)19-8-7-18-12;/h1-2,9,11,15H,3-8H2,(H,16,17);1H
• InChI Key: VRZOVTNVDJNBQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1NC(=O)C2=CC3=C(C=C2)OCCO3.Cl
• Molecular Formula: C14H19ClN2O3
• Molecular Weight: 298.76 g/mol

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. A lot of reviews concerning specific methods of piperidine synthesis, functionalization, and their pharmacological application have been published.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Scientific Research Applications

Molecular Interaction Studies

The compound has been explored for its interaction with the CB1 cannabinoid receptor. The antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (SR141716) was studied for its binding interaction, conformational aspects, and molecular field analysis. This research contributes to understanding the antagonist activity and the molecular dynamics related to the CB1 receptor interaction (Shim et al., 2002).

Antimicrobial Activity

Compounds structurally related to N-(Piperidin-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride have shown promising antimicrobial properties. Studies have synthesized and tested various derivatives for their antimicrobial efficacy against different bacterial and fungal strains (Patel, Agravat, & Shaikh, 2011), (Anuse et al., 2019).

Synthesis Processes

Various synthesis procedures related to the compound have been developed. These processes are crucial for creating intermediates used in the pharmaceutical industry for the production of drugs like Doxazosin, an anti-hypertensive agent (Ramesh, Reddy, & Reddy, 2006). Another study focused on the scalable and facile synthetic process of a structurally similar compound, which is being investigated for its potential in treating central nervous system disorders (Wei et al., 2016).

Drug Synthesis and Characterization

The compound and its derivatives have been part of extensive research in drug synthesis and characterization, exploring its potential in creating bioactive molecules and understanding its crystal structure for further molecular modeling and biological studies (Thimmegowda et al., 2009).

Future Directions

The field of piperidine derivatives is a vibrant area of research, with many potential applications in the pharmaceutical industry. Future research will likely continue to explore new synthesis methods, potential applications, and the pharmacological activity of these compounds.